Cas no 1864063-70-6 (4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride)

• Product Name: 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride
• CAS No: 1864063-70-6
• MF: C₁₂H₂₀ClNOS
• MW: 261.811301231384
• CID: 5717079
• PubChem ID: 72716643
• Update Time: 2025-10-28

4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864063-70-6
• 4-(2-[(FURAN-2-YLMETHYL)SULFANYL]ETHYL)PIPERIDINE HYDROCHLORIDE
• F2167-0688
• 4-(2-[(FURAN-2-YLMETHYL)SULFANYL]ETHYL)PIPERIDINEHYDROCHLORIDE
• 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride
• 4-[2-(furan-2-ylmethylsulfanyl)ethyl]piperidine;hydrochloride
• AKOS026747015
• 4-(2-{[(furan-2-yl)methyl]sulfanyl}ethyl)piperidine hydrochloride
• EN300-241584

• Inchi： 1S/C12H19NOS.ClH/c1-2-12(14-8-1)10-15-9-5-11-3-6-13-7-4-11;/h1-2,8,11,13H,3-7,9-10H2;1H
• InChI Key： HNHNJKPGFLFMKP-UHFFFAOYSA-N
• SMILES： Cl.S(CC1=CC=CO1)CCC1CCNCC1

Computed Properties

• Exact Mass: 261.0954131g/mol
• Monoisotopic Mass: 261.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.5Ų

Additional information on 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride

4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864063-70-6): A Comprehensive Overview

4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1864063-70-6) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a piperidine core with a furan-2-ylmethyl sulfanyl side chain, making it a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances its stability and solubility, which is crucial for laboratory and industrial applications.

The furan-2-ylmethyl sulfanyl moiety in 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride is particularly noteworthy due to its potential role in modulating biological activity. Furan derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. When combined with the piperidine scaffold, which is a common feature in many central nervous system (CNS) drugs, this compound opens up possibilities for novel therapeutic applications. Researchers are increasingly exploring its use in the development of neuromodulators and enzyme inhibitors.

One of the key advantages of 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride is its versatility in chemical synthesis. It serves as a building block for more complex molecules, particularly in the design of heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, and the incorporation of furan and piperidine rings can lead to enhanced binding affinity and selectivity for target proteins. This has made the compound a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride has grown alongside advancements in computational chemistry and AI-driven drug discovery. With the rise of machine learning algorithms that predict molecular interactions, researchers are leveraging compounds like this to identify new drug candidates more efficiently. The compound's structural features align well with current trends in fragment-based drug design, where small molecular fragments are used to build larger, more potent drugs.

From a market perspective, 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug development, including use in material science and catalysis. The compound's stability under various conditions makes it suitable for experimental protocols requiring precise control over reaction environments. As the pharmaceutical industry continues to prioritize green chemistry and sustainable practices, the synthesis and utilization of this compound are being optimized to minimize environmental impact.

For researchers and industry professionals, understanding the physicochemical properties of 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride is essential. Its solubility profile, melting point, and reactivity are critical factors in determining its suitability for specific applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify this compound in various matrices. These methods ensure the purity and consistency required for reproducible results in both academic and industrial settings.

Looking ahead, the potential of 4-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}piperidine hydrochloride in addressing unmet medical needs is a promising avenue for exploration. Its compatibility with modern drug discovery tools, combined with its structural uniqueness, positions it as a valuable asset in the quest for innovative therapies. As the scientific community continues to uncover new applications for this compound, its role in advancing precision medicine and targeted therapies is expected to expand significantly.